Cas no 949-90-6 (Z-Gly-nh2)

Z-Gly-NH₂ is a protected glycine derivative featuring a benzyloxycarbonyl (Z) group at the N-terminus and an amide (-NH₂) at the C-terminus. It serves as a versatile building block in peptide synthesis, offering selective deprotection compatibility and stability under standard coupling conditions. Its crystalline form ensures high purity and ease of handling in organic and peptide chemistry applications.
Z-Gly-nh2 structure
Z-Gly-nh2 structure
Product Name:Z-Gly-nh2
CAS No:949-90-6
MF:C10H12N2O3
MW:208.213882446289
MDL:MFCD00042825
CID:808897
PubChem ID:24890271
Update Time:2025-06-17

Z-Gly-nh2 Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(2-amino-2-oxoethyl)-, phenylmethyl ester
    • N-carbobenzyloxy-glycinamide
    • Z-glycine amide
    • Z-Gly-NH2
    • benzyl 2-amino-2-oxoethylcarbamate
    • Benzyloxycarbonylglycinamide
    • Carbobenzoxyglycinamide
    • CB Z-Gly-NH2
    • CBZ-GLYCINE AMIDE
    • N-Benzyloxycarbonylglycinamide
    • N-Cbz-glycinamide
    • N-Cbz-glycine
    • Z-GLYCINAMIDE
    • Z-GLYCINE-NH2
    • Carbamic acid, (2-amino-2-oxoethyl)-, phenylmethyl ester (9CI)
    • Carbamic acid, (carbamoylmethyl)-, benzyl ester (6CI, 7CI, 8CI)
    • Phenylmethyl N-(2-amino-2-oxoethyl)carbamate (ACI)
    • Benzyl (2-amino-2-oxoethyl)carbamate
    • Cbz-glycinamide
    • N-Benzyloxycarbonylglycine amide
    • NSC 88477
    • Oprea1_197296
    • benzyl N-(carbamoylmethyl)carbamate
    • CARBAMIC ACID, N-(2-AMINO-2-OXOETHYL)-, PHENYLMETHYL ESTER
    • UNII-6NLL3GNH3P
    • Z-Gly-NH
    • benzyl N-(2-aminoacetyl)carbamate
    • J-300139
    • Cbz-DL-glycinamide
    • 2-{[(Benzyloxy)(hydroxy)methylidene]amino}ethanimidic acid
    • Benzyl carbamoylmethylcarbamate
    • NSC88477
    • EINECS 213-445-2
    • AB6158
    • NSC-88477
    • CBZ-Glyamide
    • AKOS015913993
    • 6NLL3GNH3P
    • Carbamoylmethyl-carbamic acid benzyl ester
    • benzyl(2-amino-2-oxoethyl)carbamate
    • NS00042901
    • Carbamic acid, (2-amino-2-oxoethyl)-, phenylmethyl ester
    • MFCD00042825
    • SCHEMBL2820683
    • DS-13401
    • 949-90-6
    • DTXSID90915230
    • benzyl N-(2-amino-2-oxoethyl)carbamate
    • CHEMBL431275
    • SY064760
    • Z-Gly-NH2, >=99.0% (HPLC)
    • CS-W015222
    • N-(Benzyloxycarbonyl)glycinamide
    • EN300-748995
    • Q-101747
    • Z-Gly-nh2
    • MDL： MFCD00042825
    • Inchi： 1S/C10H12N2O3/c11-9(13)6-12-10(14)15-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,13)(H,12,14)
    • InChI Key： HQYMUNCIMNFLDT-UHFFFAOYSA-N
    • SMILES： O=C(NCC(N)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.08500
  • Monoisotopic Mass: 208.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2360
  • Melting Point: 136-139 °C
  • Boiling Point: 447.1±38.0 °C at 760 mmHg
  • Flash Point: 224.2±26.8 °C
  • Refractive Index: 1.554
  • PSA: 81.42000
  • LogP: 1.48930
  • Sensitiveness: Hygroscopic
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Z-Gly-nh2 Security Information

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Z-Gly-nh2 Production Method

Production Method 1

201297-38-3 201297-38-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Dimethylamine Solvents: Methanol
Reference
Synthesis and characterization of B-O-Tosyldehydroserine as a precursor of dehydroamino acids
Nakazawa, Takashi; Susuki, Tomiko; Ishii, Masako, Tetrahedron Letters, 1997, 38(52), 8951-8954

Production Method 2

598-41-4 598-41-4
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: 1,4-Dioxane ,  Water
Reference
Total synthesis of nosiheptide. Synthesis of thiazole fragments
Koerber-Ple, Karen; Massiot, Georges, Journal of Heterocyclic Chemistry, 1995, 32(4), 1309-15

Production Method 3

598-41-4 598-41-4
949-90-6 949-90-6
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ,  Water ;  cooled; rt; 12 h, rt
Reference
Pyrimidine-4-carboxamide compounds useful as Raf kinase inhibitors and their preparation and use in the treatment of Raf-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 4

598-41-4 598-41-4
949-90-6 949-90-6
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ,  Water ;  cooled; rt; 12 h, rt
Reference
Heterocyclic compounds useful as Raf kinase inhibitors and their preparation, and use in the treatment of Raf-mediated diseases
, United States, , ,

Production Method 5

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Pyridine ,  Ammonium bicarbonate ,  Di-tert-butyl dicarbonate Solvents: Dimethylformamide
Reference
Activation of carboxylic acids by pyrocarbonates. Application of di-tert-butyl pyrocarbonate as condensing reagent in the synthesis of amides of protected amino acids and peptides
Pozdnev, Vladimir F., Tetrahedron Letters, 1995, 36(39), 7115-18

Production Method 6

1738-86-9 1738-86-9
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
Reference
Synthesis of arginine-containing peptides through their omithine analogs. Synthesis of arginine vasopressin, arginine vasotocin, and L-histidyl-L-phenylalanyl-L-arginyl-L-tryptoph-ylglycine
Bodanszky, Miklos; Ondetti, Miguel A.; Birkhimer, Carolyn A.; Thomas, Patsy L., Journal of the American Chemical Society, 1964, 86(20), 4452-9

Production Method 7

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Ammonium benzoate Catalysts: Triacylglycerol lipase Solvents: Toluene ;  16 h, 50 °C
Reference
Enzymatic C-terminal amidation of amino acids and peptides
Nuijens, Timo; Piva, Elena; Kruijtzer, John A. W.; Rijkers, Dirk T. S.; Liskamp, Rob M. J.; et al, Tetrahedron Letters, 2012, 53(29), 3777-3779

Production Method 8

1212-53-9 1212-53-9
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water
Reference
Inverse electron demand Diels-Alder reactions of indole. IV. A new route to β-carbolines
Fan, Wen-Hong; Parikh, Mamta; Snyder, John K., Tetrahedron Letters, 1995, 36(37), 6591-4

Production Method 9

3589-41-1 3589-41-1
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Water Catalysts: Ruthenium (supported on chitin) ,  Chitosan ;  16 h, 120 °C
Reference
Hydration of nitriles to amides by a chitin-supported ruthenium catalyst
Matsuoka, Aki; Isogawa, Takahiro; Morioka, Yuna; Knappett, Benjamin R.; Wheatley, Andrew E. H.; et al, RSC Advances, 2015, 5(16), 12152-12160

Production Method 10

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Isobutyl chloroformate Solvents: Tetrahydrofuran ;  2 min, -20 °C; 15 min, 0 °C
1.2 Reagents: Ammonia Solvents: Water ;  1 h, 0 °C
Reference
Polythiazole linkers as functional rigid connectors: a new RGD cyclopeptide with enhanced integrin selectivity
Ruiz-Rodriguez, J.; Miguel, M.; Preciado, S.; Acosta, G. A.; Adan, J.; et al, Chemical Science, 2014, 5(10), 3929-3935

Production Method 11

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Isobutyl chloroformate ,  Ammonia Solvents: Water
Reference
Preparation of cyclic RGD peptides of amino acids based on thiazoles or oxazoles as selective antagonists of αvβ3 integrin
, World Intellectual Property Organization, , ,

Production Method 12

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Methyl iodide ,  Sodium carbonate Solvents: Dimethylformamide ;  rt; 24 h, rt
1.2 Reagents: Ammonium hydroxide Solvents: Tetrahydrofuran ;  24 h, rt
Reference
Parallel Synthesis of An Oligomeric Imidazole-4,5-dicarboxamide Library
Xu, Zhigang; DiCesare, John C.; Baures, Paul W., Journal of Combinatorial Chemistry, 2010, 12(2), 248-254

Production Method 13

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  1-Hydroxybenzotriazole Solvents: Dimethylformamide ,  Dichloromethane
1.2 Reagents: Ammonia Solvents: Dimethylformamide ,  Dichloromethane ,  Water
Reference
A simple method for amide formation from protected amino acids and peptides
Chen, Shui Tein; Wu, Shih Hsiung; Wang, Kung Tsung, Synthesis, 1989, (1), 37-8

Production Method 14

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  -10 °C; 30 min, -10 °C
1.2 Reagents: Ammonia Solvents: Water ;  45 min, -10 °C
Reference
N-Alkenylation of hydroxamic acid derivatives with ethynyl benziodoxolone to synthesize cis-enamides through vinyl benziodoxolones
Shimbo, Daisuke; Maruyama, Toshifumi; Tada, Norihiro; Itoh, Akichika, Organic & Biomolecular Chemistry, 2021, 19(11), 2442-2447

Production Method 15

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  5 min, 0 °C
1.2 Reagents: Ethyl chloroformate ;  15 min, 0 °C
1.3 Reagents: Ammonia ;  1 h, rt
Reference
Urea derivatives as pyruvate kinase activators and their preparation
, World Intellectual Property Organization, , ,

Production Method 16

1668-10-6 1668-10-6
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Acetone ,  Water ;  pH 8, 0 °C
1.2 0 °C; 2 h, rt
Reference
Antibody drug conjugate containing SN38 and its application in cancer and autoimmune disease
, China, , ,

Production Method 17

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate
1.2 Reagents: Ammonia Solvents: Water
Reference
Convenient synthesis of phosphonodipeptides containing C-terminal α-aminoalkylphosphonic acids
Sun, Biyun; Xu, Jiaxi, Journal of Peptide Science, 2015, 21(7), 615-619

Production Method 18

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  20 min, -15 °C
1.2 Reagents: Ammonia Solvents: Water ;  4 h, -15 °C
Reference
One-pot synthesis of orthogonally protected dipeptide selenazoles employing Nα-amino selenocarboxamides and α-bromomethyl ketones
Madhu, Chilakapati; Panguluri, Nageswara Rao; Narendra, N.; Panduranga, V.; Sureshbabu, Vommina V., Tetrahedron Letters, 2014, 55(50), 6831-6835

Production Method 19

1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Ethyl chloroformate Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
1.2 Reagents: Ammonia ;  30 min, 0 °C
Reference
Direct synthesis of phosphinopeptides containing C-terminal α-aminoalkylphosphinic acids
Meng, Fan-Hua; Xu, Jia-Xi, Amino Acids, 2010, 39(2), 533-538

Production Method 20

3899-07-8 3899-07-8
1138-80-3 1138-80-3
949-90-6 949-90-6
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  N-Hydroxysuccinimide Solvents: Acetonitrile
1.2 Solvents: Acetonitrile
Reference
Structure-activity relationships of dopaminergic 5-hydroxy-2-aminotetralin derivatives with functionalized N-alkyl substituents
Seiler, Max P.; Stoll, Andre P.; Closse, Annemarie; Frick, Willy; Jaton, Annelise; et al, Journal of Medicinal Chemistry, 1986, 29(6), 912-17

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